Cas no 1806296-17-2 (Ethyl 2-cyano-5-methoxy-3-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-5-methoxy-3-(trifluoromethoxy)phenylacetate
• CAS No: 1806296-17-2
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 4943148
• Update Time: 2025-05-21

Ethyl 2-cyano-5-methoxy-3-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-methoxy-3-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H12F3NO4/c1-3-20-12(18)5-8-4-9(19-2)6-11(10(8)7-17)21-13(14,15)16/h4,6H,3,5H2,1-2H3
• InChI Key： OHUVMEBCOLXTEN-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(=C1C#N)CC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• XLogP3: 2.9
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 2-cyano-5-methoxy-3-(trifluoromethoxy)phenylacetate

Ethyl 2-cyano-5-methoxy-3-(trifluoromethoxy)phenylacetate: A Comprehensive Overview

Ethyl 2-cyano-5-methoxy-3-(trifluoromethoxy)phenylacetate, with CAS No. 1806296-17-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a cyano group, a methoxy group, and a trifluoromethoxy group, all of which contribute to its distinctive chemical properties. The cyano group imparts strong electron-withdrawing effects, while the methoxy and trifluoromethoxy groups introduce steric hindrance and further enhance the compound's reactivity. These features make it a valuable building block in the synthesis of complex molecules and advanced materials.

Recent studies have highlighted the potential of Ethyl 2-cyano-5-methoxy-3-(trifluoromethoxy)phenylacetate in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anticancer properties. The compound's ability to undergo various nucleophilic substitutions and condensation reactions has been leveraged to create novel pharmacophores with improved bioavailability and efficacy. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation.

In addition to its pharmaceutical applications, Ethyl 2-cyano-5-methoxy-3-(trifluoromethoxy)phenylacetate has found utility in the field of polymer chemistry. Its unique electronic properties make it an ideal monomer for the synthesis of high-performance polymers with tailored mechanical and thermal characteristics. A recent breakthrough reported in *Macromolecules* showcased its use in creating stimuli-responsive polymers that exhibit reversible changes in their physical properties under external stimuli such as temperature or pH. These polymers have potential applications in drug delivery systems and smart materials.

The synthesis of Ethyl 2-cyano-5-methoxy-3-(trifluoromethoxy)phenylacetate involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. The introduction of the trifluoromethoxy group is achieved through nucleophilic aromatic substitution, while the cyano group is introduced via a cyanation reaction. The final step involves esterification to yield the desired product. This synthetic pathway has been optimized over recent years to improve yield and reduce reaction time, making it more feasible for large-scale production.

From an environmental standpoint, researchers have also investigated the biodegradability and ecological impact of Ethyl 2-cyano-5-methoxy-3-(trifluoromethoxy)phenylacetate. A 2023 study published in *Environmental Science & Technology* found that under specific microbial conditions, the compound undergoes partial degradation, releasing less toxic byproducts. However, further research is needed to fully understand its long-term environmental impact and develop strategies for safe disposal.

In conclusion, Ethyl 2-cyano-5-methoxy-3-(trifluoromethoxy)phenylacetate (CAS No. 1806296-17-2) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and reactivity make it a valuable tool in various scientific disciplines, from drug discovery to materials science. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an even greater role in advancing technological and medical frontiers.